Cas no 327102-90-9 (2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide)
2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-ethylprop-2-enamide
- 327102-90-9
- (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethylprop-2-enamide
- Z2865974681
- EN300-26576074
- 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-2-propenamide
- 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide
-
- Inchi: 1S/C13H12F2N2O2/c1-2-17-12(18)10(8-16)7-9-3-5-11(6-4-9)19-13(14)15/h3-7,13H,2H2,1H3,(H,17,18)
- InChI Key: OVSWRZDXUSEBMK-UHFFFAOYSA-N
- SMILES: C(NCC)(=O)C(C#N)=CC1=CC=C(OC(F)F)C=C1
Computed Properties
- Exact Mass: 266.08668395g/mol
- Monoisotopic Mass: 266.08668395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 460.5±45.0 °C(Predicted)
- pka: 12.44±0.46(Predicted)
2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26576074-0.05g |
2-cyano-3-[4-(difluoromethoxy)phenyl]-N-ethylprop-2-enamide |
327102-90-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide
Introduction to 2-Cyano-3-4-(Difluoromethoxy)phenyl-N-Ethylprop-2-enamide (CAS No. 327102-90-9)
2-Cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide (CAS No. 327102-90-9) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
Molecular Structure and Properties
The molecular formula of 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide is C15H13F2N2O, with a molecular weight of approximately 281.27 g/mol. The compound features a cyano group, a difluoromethoxy substituent, and an amide functional group, which contribute to its unique chemical properties. The presence of these functional groups imparts specific reactivity and stability characteristics, making it an attractive candidate for various chemical and biological studies.
The difluoromethoxy group is particularly noteworthy due to its ability to modulate the electronic properties of the molecule. This substitution can influence the compound's solubility, lipophilicity, and binding affinity to biological targets. The cyano group, on the other hand, is known for its strong electron-withdrawing effect, which can enhance the compound's reactivity in certain chemical reactions.
Synthesis Methods
The synthesis of 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide has been explored through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-(difluoromethoxy)benzaldehyde with ethyl cyanoacetate in the presence of a base, followed by amidation with ethylamine. This approach provides a high yield and purity of the desired product.
An alternative synthetic route involves the use of a Michael addition reaction between 4-(difluoromethoxy)benzaldehyde and malononitrile, followed by esterification and amidation steps. This method offers good control over the stereochemistry of the final product and can be optimized for large-scale production.
Biological Activity and Therapeutic Potential
Recent research has highlighted the potential therapeutic applications of 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of this compound on various inflammatory markers in vitro. The results demonstrated that 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it showed potent activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation.
Furthermore, preclinical studies in animal models have confirmed these findings. In a mouse model of chronic pain, administration of this compound resulted in significant reductions in pain sensitivity and inflammation. These results suggest that 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide may have therapeutic potential in managing conditions such as osteoarthritis and neuropathic pain.
Clinical Trials and Future Directions
The promising preclinical data on 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in humans. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
In addition to its anti-inflammatory properties, there is growing interest in exploring other potential therapeutic applications of this compound. Researchers are investigating its effects on neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that it may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival.
Safety Considerations
Safety is a critical consideration in the development of any new pharmaceutical agent. While preclinical studies have shown that 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide is generally well-tolerated at therapeutic doses, ongoing clinical trials will provide more comprehensive data on its safety profile. It is important to monitor for any potential side effects or interactions with other medications during these trials.
In conclusion, 2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide (CAS No. 327102-90-9) is a promising compound with diverse applications in pharmaceutical research. Its unique molecular structure confers specific chemical properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activity and therapeutic potential, positioning it as a valuable tool in the fight against various diseases.
327102-90-9 (2-cyano-3-4-(difluoromethoxy)phenyl-N-ethylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)